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Preparing Sterile Polysucrose 400 Solutions for
Cell Culture Applications
Application Note and Protocol

Introduction
Polysucrose 400 is a high molecular weight, synthetic polymer of sucrose and epichlorohydrin.

[1][2] It is a neutral, highly branched, and hydrophilic polymer that is readily soluble in aqueous

solutions.[1][3] Due to its ability to form solutions of high density and low viscosity that are iso-

osmotic to biological fluids, Polysucrose 400 is an ideal reagent for the separation of cells and

organelles by density gradient centrifugation.[4][5] This document provides detailed protocols

for the preparation of sterile Polysucrose 400 solutions and their application in cell separation,

specifically for the isolation of peripheral blood mononuclear cells (PBMCs).

Product Information
Polysucrose 400 is a white to off-white powder, and its solutions are stable in neutral and

alkaline conditions.[1][2] It is important to note that at a pH below 3, Polysucrose 400 can

undergo rapid hydrolysis, especially at elevated temperatures.[1][2]

Table 1: Physical and Chemical Properties of Polysucrose 400
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Property Value

Molecular Weight Approximately 400,000 g/mol

Form White to off-white powder

Solubility in Water Up to 50% (w/v)

pH (10% w/v solution) 7.0 - 9.0[5]

Sterilization
Autoclavable at 110°C for 30 minutes in neutral

solutions[1][6]

Experimental Protocols
Protocol 1: Preparation of a Sterile Polysucrose 400
Stock Solution
This protocol describes the preparation of a sterile, iso-osmotic stock solution of Polysucrose
400. The concentration of the stock solution can be adjusted based on the desired final density.

Materials:

Polysucrose 400 powder

Cell culture-grade water (e.g., Water for Injection - WFI, or Milli-Q water)

Phosphate-Buffered Saline (PBS), 10X, sterile

1 M HCl and 1 M NaOH for pH adjustment

Sterile glass bottle or flask

Sterile magnetic stir bar and stir plate

Autoclave

Sterile storage bottles

Methodology:
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Determine the required concentration: The concentration of Polysucrose 400 will determine

the density of the final solution. For PBMC isolation, a final density of 1.077 g/mL is typically

required. The exact weight-to-volume percentage of Polysucrose 400 to achieve this

density should be determined empirically for each lot, but a starting point is often around 9-

10% (w/v).

Weighing: In a clean, dry beaker, weigh the desired amount of Polysucrose 400 powder.

Dissolution:

To a sterile glass bottle or flask, add approximately 80% of the final volume of cell culture-

grade water.

Add a sterile magnetic stir bar.

Place the flask on a magnetic stir plate and slowly add the weighed Polysucrose 400
powder to the water while stirring continuously.[1][2] Do not heat the solution to aid

dissolution.

Continue stirring until the powder is completely dissolved. This may take some time.

Addition of Buffer: Add the appropriate volume of 10X PBS to achieve a final concentration of

1X.

pH Adjustment:

Measure the pH of the solution using a calibrated pH meter.

Adjust the pH to a neutral range (typically 7.0-7.4) using 1 M HCl or 1 M NaOH.

Final Volume Adjustment: Add cell culture-grade water to reach the final desired volume and

continue stirring until the solution is homogenous.

Sterilization:

Loosely cap the bottle containing the Polysucrose 400 solution.

Sterilize by autoclaving at 110°C for 30 minutes.[1][6]
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Storage: After autoclaving, allow the solution to cool to room temperature. Tighten the cap

and store the sterile Polysucrose 400 solution at 2-8°C, protected from light.[7]

Workflow for Preparing Sterile Polysucrose 400 Solution

Weigh Polysucrose 400 Powder

Dissolve in 80% final volume of cell culture-grade water with stirring

Add 10X PBS to achieve 1X concentration

Adjust pH to 7.0-7.4

Adjust to final volume with water

Sterilize by autoclaving (110°C, 30 min)

Cool and store at 2-8°C, protected from light

Click to download full resolution via product page

Caption: Workflow for the preparation of a sterile Polysucrose 400 stock solution.
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Protocol 2: Isolation of Peripheral Blood Mononuclear
Cells (PBMCs)
This protocol describes the use of a sterile Polysucrose 400 solution for the isolation of

PBMCs from whole blood based on density gradient centrifugation.

Materials:

Sterile Polysucrose 400 solution with a density of 1.077 g/mL

Whole blood collected in an anticoagulant (e.g., heparin, EDTA)

Sterile PBS or Hank's Balanced Salt Solution (HBSS)

Sterile conical centrifuge tubes (15 mL or 50 mL)

Sterile pipettes

Centrifuge with a swinging-bucket rotor

Laminar flow hood or biosafety cabinet

Methodology:

Prepare Polysucrose 400 Solution: Ensure the sterile Polysucrose 400 solution is at room

temperature before use.

Dilute Blood: In a sterile conical tube, dilute the whole blood 1:1 with sterile PBS or HBSS.

Layering:

Carefully add the desired volume of the Polysucrose 400 solution (e.g., 3 mL for a 15 mL

tube) to a new sterile conical tube.

Slowly and carefully layer the diluted blood on top of the Polysucrose 400 solution. To

avoid mixing, tilt the tube and allow the blood to run down the side. A sharp interface

should be visible between the two layers.
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Centrifugation:

Centrifuge the tubes at 400-500 x g for 30-40 minutes at room temperature with the

centrifuge brake turned off.

Harvesting PBMCs:

After centrifugation, four distinct layers will be visible:

Top layer: Plasma

Second layer: A cloudy band of PBMCs (the "buffy coat")

Third layer: Clear Polysucrose 400 solution

Bottom layer: Red blood cells and granulocytes

Carefully aspirate the top plasma layer without disturbing the PBMC layer.

Using a sterile pipette, carefully collect the PBMC layer and transfer it to a new sterile

conical tube.

Washing:

Add at least 3 volumes of sterile PBS or HBSS to the collected PBMCs.

Centrifuge at 100-250 x g for 10 minutes at room temperature to pellet the cells.

Discard the supernatant.

Repeat the washing step one or two more times to remove any remaining Polysucrose
400 and platelets.

Resuspension: Resuspend the final cell pellet in the appropriate cell culture medium or buffer

for downstream applications such as cell counting, cryopreservation, or further cell

separation.

Workflow for PBMC Isolation using Polysucrose 400
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Sample Preparation

Density Gradient Centrifugation

Cell Harvesting and Washing

Dilute whole blood 1:1 with PBS

Layer diluted blood over Polysucrose 400 (1.077 g/mL)

Centrifuge (400-500 x g, 30-40 min, brake off)

Formation of distinct layers

Aspirate plasma layer

Collect PBMC layer (buffy coat)

Wash PBMCs with PBS (100-250 x g, 10 min)

Repeat wash steps

Resuspend PBMC pellet in desired medium

Click to download full resolution via product page

Caption: Step-by-step workflow for the isolation of PBMCs from whole blood.
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Quality Control
To ensure the reliability and reproducibility of cell culture experiments, it is crucial to perform

quality control checks on the prepared sterile Polysucrose 400 solutions.

Table 2: Quality Control Parameters for Sterile Polysucrose 400 Solutions

Parameter Specification
Recommended Test
Method

Sterility No microbial growth

Incubate a sample of the

solution in a suitable

microbiological growth medium

(e.g., Tryptic Soy Broth) at

37°C for 14 days and observe

for turbidity.[1][8]

Endotoxin Level < 0.5 EU/mL

Limulus Amebocyte Lysate

(LAL) assay (Chromogenic or

Turbidimetric).

pH 7.0 - 7.4 pH meter

Density

Application-specific (e.g.,

1.077 ± 0.001 g/mL for PBMC

isolation)

Densitometer or hydrometer

Osmolality 280 - 320 mOsm/kg Osmometer

Visual Appearance
Clear, colorless, and free of

particulates
Visual inspection

Troubleshooting
Table 3: Common Issues and Solutions
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Issue Possible Cause(s) Recommended Solution(s)

Low PBMC yield

- Incomplete lysis of red blood

cells- Incorrect centrifugation

speed or time- Poor layering

technique, leading to mixing of

blood and Polysucrose 400

- Ensure proper dilution of

blood- Optimize centrifugation

parameters- Practice slow and

careful layering of the blood

sample

Contamination of PBMC layer

with red blood cells

- Incorrect density of

Polysucrose 400 solution-

Centrifugation temperature is

too low

- Verify the density of the

Polysucrose 400 solution-

Perform centrifugation at room

temperature

Contamination of prepared

solution

- Improper sterile technique-

Incomplete autoclaving

- Ensure all materials and

equipment are sterile- Validate

autoclave cycle

Precipitation or crystallization

of Polysucrose 400 upon

storage

- Storage at too low a

temperature

- Store at the recommended 2-

8°C. If precipitation occurs,

warm the solution to room

temperature and mix gently to

redissolve.

Conclusion
Polysucrose 400 is a versatile and effective reagent for the sterile separation of cells and

organelles. By following the detailed protocols for solution preparation and cell isolation, and by

implementing rigorous quality control measures, researchers can achieve consistent and

reliable results in their cell culture applications. The provided workflows and troubleshooting

guide serve as valuable resources for optimizing the use of Polysucrose 400 in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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